N,2-dimethylpyridin-4-amine

• IUPAC Name: N,2-dimethylpyridin-4-amine
• InChI: InChI=1S/C7H10N2/c1-6-5-7(8-2)3-4-9-6/h3-5H,1-2H3,(H,8,9)
• InChI Key: HCUFKIUYBRJORR-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=CC(=C1)NC
• Molecular Formula: C7H10N2
• DSSTOX Substance ID: DTXSID30609267
• Molecular Weight: 122.17 g/mol
• CAS No.: 61542-05-0

Description

N,2-dimethylpyridin-4-amine is a useful research compound. Its molecular formula is C7H10N2 and its molecular weight is 122.17 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Catalysis in Organic Synthesis N,N-Dimethylpyridin-4-amine (DAMP) is used as a catalyst for the cyanoethoxycarbonylation of aldehydes, facilitating the synthesis of ethylcyanocarbonates under environmentally friendly, solvent-free conditions (Khan et al., 2010).

• Polymerization Processes In polymer science, DAMP has applications in the living cationic polymerization of vinyl monomers. It shows unique effectiveness in stabilizing growing carbocations during the polymerization process (Higashimura et al., 1989).

• Catalysis in Cycloaddition Reactions DAMP is used in stereoselective cycloaddition reactions, such as the multimolecular cycloaddition of ketenes and carbon disulfide. Its presence aids in controlling the reaction's stereoselectivity and rate (Zhang et al., 2013).

• Polymer Synthesis The compound is involved in the synthesis of poly(2,6-dimethyl-1,4-phenylene ether), demonstrating high efficiency and fast reaction rates in specific catalyst systems (Kim et al., 2018).

• Chemical Synthesis and Modification DAMP plays a role in the microwave-assisted synthesis of 2-(N,N-dimethyl)amine- and 2-aminopyridine derivatives. This process is noteworthy for its simplicity and high yield without the need for metal catalysts (Samadi et al., 2011).

• Catalysis in Biomass Conversion In the field of green chemistry, DAMP is noted for its role in the catalytic amination of biomass-based alcohols, contributing to the production of key intermediates in various industries (Pera‐Titus et al., 2014).

• Polyurethane Manufacturing In the manufacturing of polyurethane materials, DAMP-based tertiary amine catalysts are crucial. They help meet low-emission requirements and are being studied for their potential to reduce formaldehyde emissions (Muuronen et al., 2019).

• Ionic Liquids and Organic Synthesis DAMP-based ionic liquids have been developed as efficient catalysts for the synthesis of indoles and 1H-tetrazoles, showcasing their utility in environmentally friendly synthesis methods (Ghumro et al., 2017).

Mechanism of Action

Target of Action

N,2-dimethylpyridin-4-amine (DMAP) is a highly versatile nucleophilic catalyst . It primarily targets organic reactions, particularly acylation reactions and esterifications . It has been reported to be used as a catalyst for the synthesis of indoles via Fischer indole synthesis, and 1H-tetrazoles via click chemistry .

Mode of Action

DMAP is more basic than pyridine due to the resonance stabilization from the NMe2 substituent . This allows it to strongly activate nitrogen atoms in the pyridine ring for nucleophilic substitution . This property significantly catalyzes the acylation of high steric hindrance and low reactivity alcohols and amines . The method is environmentally friendly, requiring only minimum catalyst loading .

Biochemical Pathways

DMAP’s mode of action affects the biochemical pathways of organic synthesis. It is used in various organic transformations like Baylis-Hillman reaction, Dakin-West reaction, protection of amines, C-acylations, silylations, applications in natural products chemistry, and many others .

Pharmacokinetics

It is known that dmap is a stable compound and soluble in most organic solvents , which may influence its bioavailability.

Result of Action

The result of DMAP’s action is the efficient synthesis of various organic compounds. For instance, it has been used as a catalyst for the facile synthesis of indoles and 1H-tetrazoles . The method is environmentally friendly, requiring only minimum catalyst loading .

Action Environment

The action of DMAP can be influenced by environmental factors. For instance, the reaction of DMAP in organic synthesis is often carried out under a solvent-free environment . Moreover, thermal studies have been carried out to determine its stability for temperature-dependent reactions . It is also worth noting that DMAP is stable and incompatible with acids and oxidizing agents .

Safety and Hazards

N,2-dimethylpyridin-4-amine is toxic if swallowed and may be fatal if absorbed through the skin. It causes skin irritation and serious eye irritation. It is recommended to wear protective gloves and clothing when handling this compound.

Future Directions

N,2-dimethylpyridin-4-amine has been used in the synthesis of new ionic liquids (ILs) which have been reported as new and efficient catalysts for the facile synthesis of indoles (via Fischer indole synthesis), and 1H-tetrazoles (via click chemistry). This suggests that this compound could have potential applications in the development of new catalysts for organic synthesis.

Biochemical Analysis

Biochemical Properties

N,2-Dimethylpyridin-4-amine plays a crucial role in various biochemical reactions. It interacts with several enzymes, proteins, and other biomolecules, influencing their activity and function. For instance, this compound has been shown to act as a catalyst in organic synthesis, particularly in coupling reactions such as esterification and amide formation . It also interacts with functional groups like TBS and Boc, protecting them during chemical reactions . These interactions highlight the compound’s versatility and importance in biochemical processes.

Cellular Effects

This compound affects various types of cells and cellular processes. It influences cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. Studies have shown that this compound can alter the expression of specific genes involved in metabolic pathways, thereby affecting cellular metabolism . Additionally, it has been observed to impact cell signaling pathways, leading to changes in cell behavior and function . These effects underscore the compound’s potential in regulating cellular processes and its relevance in biochemical research.

Molecular Mechanism

The molecular mechanism of this compound involves its interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression. At the molecular level, this compound binds to specific enzymes and proteins, modulating their activity . This binding can result in either inhibition or activation of the target enzymes, depending on the context of the interaction . Furthermore, this compound has been shown to influence gene expression by interacting with transcription factors and other regulatory proteins

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are critical factors that influence its long-term effects on cellular function. Studies have demonstrated that this compound exhibits high thermal stability, making it suitable for temperature-dependent reactions . Its stability may vary under different experimental conditions, affecting its efficacy and long-term impact on cellular processes . Understanding these temporal effects is essential for optimizing the use of this compound in biochemical experiments.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, the compound may exhibit beneficial effects, such as enhancing specific biochemical reactions or modulating cellular processes . At high doses, this compound may cause toxic or adverse effects, highlighting the importance of dosage optimization in experimental settings . Studies have identified threshold effects, where the compound’s impact changes significantly with varying dosages . These findings emphasize the need for careful dosage considerations when using this compound in animal studies.

Metabolic Pathways

This compound is involved in several metabolic pathways, interacting with various enzymes and cofactors. It has been shown to participate in reactions catalyzed by enzymes such as esterases and amidases, influencing metabolic flux and metabolite levels . Additionally, this compound can affect the activity of key metabolic enzymes, altering the overall metabolic profile of cells

Transport and Distribution

The transport and distribution of this compound within cells and tissues are critical factors that influence its activity and function. The compound interacts with specific transporters and binding proteins, facilitating its movement across cellular membranes . Additionally, this compound can accumulate in specific cellular compartments, affecting its localization and overall impact on cellular processes . Understanding these transport and distribution mechanisms is essential for optimizing the use of this compound in biochemical research.

Subcellular Localization

This compound exhibits specific subcellular localization, which can influence its activity and function. The compound may be directed to particular compartments or organelles through targeting signals or post-translational modifications . This localization can affect the compound’s interactions with biomolecules and its overall impact on cellular processes . Understanding the subcellular localization of this compound is crucial for elucidating its mechanism of action and optimizing its use in biochemical experiments.